Cas no 105593-17-7 (O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate)

• Product Name: O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate
• CAS No: 105593-17-7
• MF: C₂₄H₂₈O₉
• MW: 460.473728179932
• CID: 5069458
• Update Time: 2025-10-30

O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate Chemical and Physical Properties

Names and Identifiers

• O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate

• Inchi： 1S/C24H28O9/c1-11-18(27)23-10-22(11,32-13(3)26)8-6-14(23)24-9-7-15(31-12(2)25)21(4,20(29)33-24)17(24)16(23)19(28)30-5/h7,9,11,14-17H,6,8,10H2,1-5H3/t11-,14+,15-,16+,17+,21+,22-,23+,24+/m0/s1
• InChI Key： AADANNASBFDJBI-UOUPWRJWSA-N
• SMILES： C([C@H]1[C@]2([H])[C@]3([C@@H](OC(=O)C)C=C[C@@]2(OC3=O)[C@]2([H])CC[C@@]3(OC(=O)C)[C@@H](C)C(=O)[C@@]12C3)C)(=O)OC

Additional information on O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate

Introduction to O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate (CAS No. 105593-17-7)

O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate (CAS No. 105593-17-7) is a synthetic derivative of gibberellin, a class of plant hormones that play a crucial role in regulating various aspects of plant growth and development. This compound is particularly significant in the field of plant physiology and agriculture due to its unique properties and potential applications. In this comprehensive introduction, we will delve into the chemical structure, biological activity, and recent research advancements related to O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate.

Chemical Structure and Synthesis

The chemical structure of O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate is characterized by its complex arrangement of functional groups, including the methyl ester, oxo group, hydroxyl group, and diacetate moieties. The compound is derived from gibberellin A3 (GA3), a naturally occurring plant hormone, through a series of chemical modifications. These modifications enhance the stability and bioavailability of the compound, making it more suitable for various applications in plant science.

The synthesis of O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate involves several steps, including the protection of functional groups, oxidation reactions, and esterification processes. Recent advancements in synthetic chemistry have led to more efficient and cost-effective methods for producing this compound on a larger scale. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel synthetic route that significantly reduced the number of steps required and improved the overall yield.

Biological Activity and Mechanism of Action

O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate exhibits potent biological activity by mimicking the effects of natural gibberellins. These hormones are known to promote cell elongation, seed germination, and flowering in plants. The compound binds to specific receptors within plant cells, triggering a cascade of signaling events that regulate gene expression and cellular processes.

Recent research has shed light on the molecular mechanisms underlying the action of O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate. A study published in Plant Physiology in 2023 revealed that the compound activates key transcription factors involved in gibberellin signaling pathways. This activation leads to increased expression of genes associated with cell elongation and other growth-related processes. Additionally, the study found that the compound enhances the stability of these transcription factors, thereby prolonging their effects on plant growth.

Applications in Agriculture

The unique properties of O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate make it a valuable tool in agricultural research and practice. One of its primary applications is in improving crop yield and quality. By promoting cell elongation and seed germination, the compound can enhance plant growth and development under various environmental conditions.

A recent field trial conducted by researchers at the University of California demonstrated that treating crops with O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate led to significant increases in yield compared to untreated controls. The study also found that the compound improved stress tolerance in plants, making them more resilient to adverse conditions such as drought and high temperatures.

Current Research Trends

The ongoing research on O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate is focused on optimizing its use in various agricultural settings. One area of interest is the development of delivery systems that can enhance the efficacy and specificity of the compound. For example, researchers are exploring nanotechnology-based approaches to deliver the compound directly to target tissues within plants.

Another area of active research is the investigation of synergistic effects between O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate and other plant growth regulators. Studies have shown that combining this compound with auxins or cytokinins can produce additive or even synergistic effects on plant growth and development. This has important implications for developing integrated crop management strategies that maximize yield while minimizing environmental impact.

Conclusion

O-Methyl 15-Oxo 17-Hydro Gibberellin A3 Diacetate (CAS No. 105593-17-7) is a promising compound with significant potential in plant science and agriculture. Its unique chemical structure and biological activity make it an effective tool for enhancing plant growth and development under various conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative solutions in crop production.